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Compound of Interest

Compound Name: AZ14145845

Cat. No.: B12419499 Get Quote

Technical Support Center: AZ14145845
This technical support center is designed for researchers, scientists, and drug development

professionals to address solubility issues and provide clear guidance for the experimental use

of AZ14145845.

Troubleshooting Guide
This guide provides solutions to common problems encountered when preparing solutions of

AZ14145845.

Issue 1: The AZ14145845 powder does not fully dissolve in the primary solvent.

Possible Cause 1: Inappropriate Solvent or Concentration. While DMSO is the

recommended primary solvent, attempting to dissolve the compound at a concentration

higher than its solubility limit will result in an incomplete solution.

Solution 1: Ensure you are using a concentration at or below the recommended solubility

limit (see table below). For most in vitro stock solutions, DMSO is the solvent of choice.

Possible Cause 2: Poor Solvent Quality. DMSO is hygroscopic, meaning it readily absorbs

moisture from the air. The presence of water in the DMSO can significantly reduce the

solubility of hydrophobic compounds like AZ14145845.[1]

Solution 2: Use fresh, anhydrous, high-purity DMSO to prepare your stock solution.[1]
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Possible Cause 3: Insufficient Physical Dissolution. The compound may require energy to

overcome crystal lattice forces and fully dissolve.

Solution 3: Use a bath sonicator or vortexing to aid dissolution. Gentle warming of the

solution (not exceeding 50°C) can also be effective.

Issue 2: The compound precipitates when the DMSO stock solution is diluted into an aqueous

buffer (e.g., PBS, cell culture medium).

Possible Cause: This is a common phenomenon known as "crashing out," which occurs

when a compound that is highly soluble in an organic solvent is introduced into an aqueous

environment where its solubility is much lower.

Solution: To prevent precipitation, it is best to make initial serial dilutions in DMSO before

adding the final diluted sample to your aqueous medium. This gradual change in solvent

polarity can help keep the compound in solution. For most cell-based assays, ensure the

final concentration of DMSO is less than 0.5% to avoid solvent toxicity.

Frequently Asked Questions (FAQs)
Q1: What is AZ14145845 and what is its mechanism of action? A1: AZ14145845 is a highly

selective dual inhibitor of Mer and Axl kinase, which are members of the TAM (Tyro3, Axl, Mer)

family of receptor tyrosine kinases.[2] By inhibiting these kinases, AZ14145845 can block

downstream signaling pathways involved in cell proliferation, survival, and migration.

Q2: What is the recommended solvent for preparing a stock solution of AZ14145845? A2:

Anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions for in vitro use.[1]

Q3: How should I store AZ14145845? A3: The solid powder form of AZ14145845 should be

stored at -20°C for up to 3 years. Stock solutions in a solvent should be stored at -80°C for up

to 6 months or at -20°C for up to 1 month. It is highly recommended to aliquot the stock

solution to avoid repeated freeze-thaw cycles.[1]

Q4: What are the best practices for preparing solutions for in vivo animal studies? A4: Due to

the low aqueous solubility of AZ14145845, a simple dilution in saline is not feasible. Co-solvent
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systems are required to create a stable formulation for injection. Please refer to the detailed

protocols below for specific formulations.

Data Presentation
Quantitative Solubility Data for AZ14145845

Solvent /
Formulation

Maximum
Concentration

Molar Equivalent
(MW: 561.68)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL 178.04 mM

Requires sonication;

use of newly opened,

anhydrous DMSO is

critical.[1]

Ethanol 56.17 mg/mL 100 mM

In Vivo Formulation 1 ≥ 5 mg/mL ≥ 8.90 mM
A clear solution is

achieved.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

In Vivo Formulation 2 ≥ 5 mg/mL ≥ 8.90 mM
A clear solution is

achieved.

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

In Vivo Formulation 3 ≥ 5 mg/mL ≥ 8.90 mM
A clear solution is

achieved.

10% DMSO, 90%

Corn Oil

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Allow the vial of solid AZ14145845 to equilibrate to room temperature before opening to

prevent moisture absorption.

Calculate the required volume of anhydrous DMSO. For 1 mg of AZ14145845, add 0.1780

mL of DMSO to achieve a 10 mM concentration.

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly. Use a bath sonicator for several minutes to ensure

the solid is completely dissolved.

Visually inspect the solution to confirm there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo
Use (PEG300/Tween-80 Formulation)
This protocol provides a method to prepare a clear solution for administration.

Prepare a 50 mg/mL stock solution of AZ14145845 in anhydrous DMSO.

To prepare 1 mL of working solution, add each solvent one by one, ensuring the solution is

mixed thoroughly after each addition:

Add 100 µL of the 50 mg/mL DMSO stock solution to 400 µL of PEG300 and mix evenly.

Add 50 µL of Tween-80 to the mixture and mix evenly.

Add 450 µL of saline to bring the total volume to 1 mL and mix evenly.[2]

Mandatory Visualization
Diagram 1: TAM Receptor Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the TAM receptors, Axl and

Mer, and indicates the point of inhibition by AZ14145845.
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Caption: Simplified TAM receptor signaling pathway inhibited by AZ14145845.
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Diagram 2: Troubleshooting Workflow for AZ14145845
Solubility
This flowchart provides a step-by-step guide to address common solubility challenges.
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Caption: A logical workflow for troubleshooting AZ14145845 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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